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Storage & Handling Specifications

The table below summarizes the key storage and handling information for Sinapyl alcohol-d3 based on the

available data.

Aspect Specification
Source / Additional
Context

Product Form Solid [1]

Appearance Light yellow to yellow [1]

Primary
Storage

4°C, protected from light, stored under nitrogen [1]

Long-term
Storage

-80°C: 6 months; -20°C: 1 month (must be protected from

light & stored under nitrogen)

[1]

CAS Number 934634-29-4 [1]

Molecular
Formula

C₁₁H₁₁D₃O₄ [1]

Experimental Context and Protocols
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While the search results do not contain explicit troubleshooting guides, they provide important context on

how Sinapyl alcohol and its deuterated form are used in research, which can inform handling practices.

Role in Research: Sinapyl alcohol-d3 is a deuterium-labeled version of Sinapyl alcohol. It is
primarily used as a tracer or an internal standard for quantitative analysis in techniques like NMR,

GC-MS, or LC-MS [1]. Its non-labeled counterpart is a key monolignol involved in lignin biosynthesis
in plants and has documented anti-inflammatory and antinociceptive properties [1] [2] [3].

Relevant Analytical Methods: The stability of Sinapyl alcohol is crucial for accurate analysis.
Several chromatographic methods have been developed for separating and quantifying it and related

compounds:
High-Performance Liquid Chromatography (HPLC): A method using a C18 column with a

methanol-water mobile phase, a flow rate of 0.4-0.7 mL/min, and detection at 275 nm can
effectively separate and detect sinapyl alcohol [4].

Ultra-High-Performance Supercritical Fluid Chromatography (UHPSFC): This technique
has been used for the rapid separation (under 6 minutes) of complex mixtures containing lignin-

derived compounds, including sinapyl alcohol, coupled with mass spectrometry for detection
[5].

Experimental Workflow for Analysis

The following diagram outlines a general workflow for preparing and analyzing a sample containing Sinapyl

alcohol-d3, integrating the storage conditions and analytical methods mentioned above.
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Start: Retrieve Sinapyl alcohol-d3

Storage Condition:
4°C, protected from light,

under nitrogen

Weighing & Solution Prep

Allow to equilibrate
to room temp if needed

Quantitative Analysis

HPLC (e.g., C18 column)
Detection: 275 nm

LC-MS / GC-MS / NMR
(Using internal standard)

Data Collection & Analysis
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Frequently Asked Questions

Why is it critical to store Sinapyl alcohol-d3 under nitrogen and protected from light? Sinapyl

alcohol is a phenolic compound. Exposure to air (oxygen) can lead to oxidation, while light can

accelerate decomposition reactions. Storing under an inert nitrogen atmosphere and in the dark is a

standard practice to prevent degradation and maintain the stability and purity of the compound for

accurate experimental results.

My Sinapyl alcohol-d3 has turned a darker yellow. Is it still usable? The pure compound is

described as "light yellow to yellow" [1]. A significant darkening in color may indicate decomposition

or oxidation. For quantitative work where precision is paramount (especially when used as an internal

standard), it is advisable to use a fresh batch or have the current batch analyzed for purity. For

qualitative work, it may still be usable, but the potential impact on your results should be considered.

Can I use Sinapyl alcohol-d3 in an SFC-MS method? Yes, the principles are sound. While one study

focused on the analysis of various lignin-derived monomers, including sinapyl alcohol, using

UHPSFC/QTOF-MS [5], the deuterated form (Sinapyl alcohol-d3) is specifically designed to be used

as an internal standard in such MS-based techniques [1]. You would need to optimize the ionization

and separation parameters for your specific instrument.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Sinapyl alcohol-d 3 [medchemexpress.com]

2. Lr34/Yr18/Sr57/Pm38 confers broad-spectrum resistance to ... [pmc.ncbi.nlm.nih.gov]

3. A comprehensive DFT-based study of the antioxidant ... [pubmed.ncbi.nlm.nih.gov]

4. CN104535667A - A method of separation and content ... [patents.google.com]

5. Ultra-high-performance supercritical fluid chromatography ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s12839350?utm_src=pdf-body
https://www.smolecule.com/products/s12839350?utm_src=pdf-body
https://www.medchemexpress.com/sinapyl-alcohol-d3.html?srsltid=AfmBOooU4_TfrP-5M7PHEWpk2MP7ZN7hVwOGzJIXICdRZ1kocLqbL2SN
https://www.smolecule.com/products/s12839350?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5717129/
https://www.smolecule.com/products/s12839350?utm_src=pdf-body
https://www.medchemexpress.com/sinapyl-alcohol-d3.html?srsltid=AfmBOooU4_TfrP-5M7PHEWpk2MP7ZN7hVwOGzJIXICdRZ1kocLqbL2SN
https://www.smolecule.com/products/s12839350?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/sinapyl-alcohol-d3.html?srsltid=AfmBOooU4_TfrP-5M7PHEWpk2MP7ZN7hVwOGzJIXICdRZ1kocLqbL2SN
https://pmc.ncbi.nlm.nih.gov/articles/PMC11671766/
https://pubmed.ncbi.nlm.nih.gov/39603310/
https://patents.google.com/patent/CN104535667A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5717129/
https://www.smolecule.com/products/s12839350?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer
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[Online PDF]. Available at: [https://www.smolecule.com/products/b12839350#sinapyl-alcohol-d3-

storage-conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b12839350#sinapyl-alcohol-d3-storage-conditions-stability
https://www.smolecule.com/products/b12839350#sinapyl-alcohol-d3-storage-conditions-stability
https://www.smolecule.com/products/b12839350#sinapyl-alcohol-d3-storage-conditions-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12839350?utm_src=pdf-bulk
https://www.smolecule.com/products/s12839350?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

